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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tributyl(vinyl)tin (TBVT), an organotin compound with the chemical formula C₁₄H₃₀Sn, is a

crucial reagent in synthetic organic chemistry.[1] It is principally utilized as a vinyl group donor

in palladium-catalyzed cross-coupling reactions, most notably the Stille reaction, which is a

powerful method for forming carbon-carbon bonds.[1] The efficacy and applicability of TBVT in

these synthetic contexts are intrinsically linked to its solubility in the organic solvents used as

reaction media. This technical guide provides a comprehensive overview of the known solubility

characteristics of tributyl(vinyl)tin, outlines a detailed protocol for its quantitative solubility

determination, and presents a logical workflow for this experimental process.

Physical and Chemical Properties
Tributyl(vinyl)tin is a clear, colorless to pale yellow liquid at room temperature.[2][3] Its non-

polar nature, owing to the three butyl chains and the vinyl group attached to the tin atom,

largely dictates its solubility behavior.
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Property Value

CAS Number 7486-35-3

Molecular Formula C₁₄H₃₀Sn

Molecular Weight 317.1 g/mol [1]

Appearance Clear, colorless to pale yellow liquid[2][3]

Density 1.085 g/mL at 25 °C[2]

Boiling Point 104-106 °C at 3.5 mmHg[2][3]

Melting Point < 0 °C[2]

Solubility Data
Quantitative solubility data for tributyl(vinyl)tin in various organic solvents is not extensively

reported in publicly available literature. However, qualitative and semi-quantitative descriptions

consistently indicate its high solubility in common non-polar and polar aprotic organic solvents

and its immiscibility with water.
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Solvent Solubility / Miscibility Notes

Water Insoluble / Not miscible[1][3][4]
The hydrophobic butyl groups

prevent miscibility with water.

Chloroform Soluble[3][5]
High solubility is expected due

to similar polarities.

Ethyl Acetate Sparingly Soluble[3][5]

Moderate polarity of the

solvent leads to limited

solubility.

General Organic Solvents Soluble[2]

Generally considered soluble

in most common organic

solvents.

Diethyl Ether Assumed Miscible

Commonly used as a solvent

for its synthesis, implying high

solubility.[1]

Tetrahydrofuran (THF) Assumed Miscible

Commonly used as a solvent

for its synthesis, implying high

solubility.[1]

Toluene Assumed Miscible
Often used in Stille couplings,

indicating high solubility.[1]

Hexane Assumed Miscible
Used in workup procedures,

suggesting high solubility.[1]

Experimental Protocol: Quantitative Solubility
Determination
The following is a generalized protocol for the quantitative determination of tributyl(vinyl)tin
solubility in an organic solvent using the static analytical "shake-flask" method, which is a

reliable technique for generating equilibrium solubility data.

Objective: To determine the equilibrium solubility of tributyl(vinyl)tin in a specified organic

solvent at a controlled temperature.
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Materials:

Tributyl(vinyl)tin (≥97% purity)

Selected organic solvent (HPLC grade or equivalent)

Internal standard (e.g., a non-reactive, soluble compound with a distinct analytical signal, like

tetradecane)

Scintillation vials or sealed test tubes with screw caps

Thermostatically controlled shaker or water bath

Analytical balance (± 0.1 mg)

Micropipettes

Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-

MS)

Procedure:

Preparation of Saturated Solutions: a. Add an excess amount of tributyl(vinyl)tin to a series

of vials. The goal is to have a visible, undissolved phase of the solute. b. Carefully add a

known volume or mass of the desired organic solvent to each vial. c. Seal the vials tightly to

prevent solvent evaporation.

Equilibration: a. Place the vials in a thermostatically controlled shaker set to a constant

temperature (e.g., 25 °C). b. Agitate the mixtures for a sufficient period to ensure equilibrium

is reached (e.g., 24-48 hours). The system is at equilibrium when the concentration of the

solute in the solvent phase remains constant over time.

Sample Preparation for Analysis: a. After equilibration, cease agitation and allow the vials to

stand undisturbed in the temperature-controlled environment for several hours (e.g., 12-24

hours) to allow the undissolved tributyl(vinyl)tin to settle completely. b. Carefully withdraw

an aliquot of the clear, supernatant liquid phase using a micropipette or syringe. c.
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Immediately filter the aliquot through a 0.22 µm syringe filter to remove any suspended

microdroplets. This step is critical to prevent overestimation of solubility.

Quantitative Analysis (GC-FID/MS): a. Prepare a series of calibration standards of

tributyl(vinyl)tin in the same solvent, with known concentrations. Each standard should also

contain the internal standard at a fixed concentration. b. Accurately dilute the filtered sample

(from step 3c) with the solvent to a concentration that falls within the range of the calibration

curve. Add the internal standard to this diluted sample at the same concentration used in the

standards. c. Analyze the calibration standards and the sample by GC-FID or GC-MS. d.

Generate a calibration curve by plotting the ratio of the peak area of tributyl(vinyl)tin to the

peak area of the internal standard against the concentration of tributyl(vinyl)tin. e. Use the

peak area ratio from the sample chromatogram and the calibration curve to determine the

concentration of tributyl(vinyl)tin in the diluted sample.

Calculation of Solubility: a. Calculate the concentration of tributyl(vinyl)tin in the original,

undiluted (saturated) solution by multiplying the determined concentration by the dilution

factor. b. Express the solubility in appropriate units, such as grams per liter (g/L) or moles

per liter (mol/L).

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the quantitative determination of

tributyl(vinyl)tin solubility.
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Caption: Workflow for determining the solubility of Tributyl(vinyl)tin.

Conclusion
Tributyl(vinyl)tin is a non-polar organometallic compound that exhibits high solubility in a wide

range of common organic solvents and is insoluble in water. While precise quantitative data is

scarce in the literature, its utility in synthetic chemistry relies on its miscibility with reaction

solvents like THF, toluene, and ethers. The provided experimental protocol offers a robust

framework for researchers to determine quantitative solubility values tailored to their specific
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applications, thereby enabling better control and optimization of reaction conditions. Adherence

to rigorous experimental technique is paramount for obtaining accurate and reproducible

solubility data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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